Cas no 612487-50-0 (1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine)

1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine structure
612487-50-0 structure
Product Name:1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine
CAS No:612487-50-0
MF:C16H18ClN3O2S
MW:351.851021289825
CID:2120557
PubChem ID:26945817
Update Time:2025-04-21

1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-4-[(6-chloropyridine-3-yl)sulfonyl]piperazine
    • DB-337083
    • SCHEMBL4129372
    • AKOS008677510
    • 612487-50-0
    • OKPNSSCDBMCCFP-UHFFFAOYSA-N
    • Inchi: 1S/C16H18ClN3O2S/c17-16-7-6-15(12-18-16)23(21,22)20-10-8-19(9-11-20)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
    • InChI Key: OKPNSSCDBMCCFP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)S(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 351.0808257Da
  • Monoisotopic Mass: 351.0808257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.9Ų

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